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Compound of Interest

Compound Name: Boc-D-Asp(OBzl)-OH

Cat. No.: B2761181

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the solubility profile of N-a-tert-
Butoxycarbonyl-D-aspartic acid [3-benzyl ester (Boc-D-Asp(OBzl)-OH), a critical building block
in solid-phase peptide synthesis (SPPS). Understanding the solubility of this reagent is
paramount for optimizing reaction conditions, ensuring efficient coupling, and preventing
aggregation, thereby improving the yield and purity of synthetic peptides.

Physicochemical Properties

Property Value

Molecular Formula C16H21NOe

Molecular Weight 323.34 g/mol
Appearance White to off-white powder
CAS Number 51186-58-4

Quantitative Solubility Profile

Precise quantitative solubility data for Boc-D-Asp(OBzl)-OH in a wide range of common
organic solvents is not extensively documented in publicly available literature. However, based
on manufacturer specifications and related compounds, the following table summarizes the
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available information. It is important to note that solubility can be influenced by factors such as
temperature, the specific lot of the compound, and the presence of impurities.

Solvent Abbreviation Solubility (mg/mL) Notes
) ) Requires sonication
Dimethyl Sulfoxide DMSO 100[1] ) )
for dissolution.[1]
A concentration of 1
_ _ mmole in 2 mL is
Dimethylformamide DMF Clearly Soluble*
reported as "clearly
soluble”.
The L-enantiomer is
soluble at 10 mg/mL.
Methanol MeOH Soluble** Similar solubility is
expected for the D-
enantiomer.
Dichloromethane DCM Data Not Available -
Tetrahydrofuran THF Data Not Available -
Ethyl Acetate EtOAcC Data Not Available -
Acetonitrile ACN Data Not Available -
Isopropanol IPA Data Not Available -
Toluene - Data Not Available -

*A 2% solution of the L-enantiomer in DMF (20 mg/mL) has been reported, suggesting good
solubility. **A 1% solution of the L-enantiomer in methanol (10 mg/mL) has been reported.[2]

For complex formulations, a solubility of at least 2.5 mg/mL has been achieved in the following
mixtures[1]:

e 10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline

e 10% DMSO, 90% (20% SBE-B-CD in Saline)
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e 10% DMSO, 90% Corn OiIl

Given the limited publicly available quantitative data, it is highly recommended that researchers
determine the solubility of Boc-D-Asp(OBzl)-OH in their specific solvent systems
experimentally.

Experimental Protocol for Solubility Determination

The following is a general protocol for determining the thermodynamic solubility of Boc-D-
Asp(OBzl)-OH in an organic solvent of interest.

Materials:

Boc-D-Asp(OBzl)-OH

o Organic solvent of interest (e.g., DCM, THF, ACN)
» Analytical balance

¢ Vials with screw caps

» Vortex mixer

e Thermostatic shaker

e Centrifuge

o Syringe filters (0.22 um)

o High-Performance Liquid Chromatography (HPLC) system with a UV detector
e Volumetric flasks and pipettes

Procedure:

o Preparation of Saturated Solutions:

o Add an excess amount of Boc-D-Asp(OBzl)-OH to a vial.
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o Add a known volume of the organic solvent to the vial.
o Tightly cap the vial and vortex vigorously for 1-2 minutes.

o Place the vial in a thermostatic shaker at a constant temperature (e.g., 25 °C) and shake
for 24-48 hours to ensure equilibrium is reached.

o Sample Preparation for Analysis:

o

After incubation, centrifuge the vial to pellet the undissolved solid.
o Carefully withdraw a known volume of the supernatant using a pipette.

o Filter the supernatant through a 0.22 um syringe filter to remove any remaining solid
particles.

o Dilute the filtered supernatant with a known volume of the solvent to bring the
concentration within the linear range of the HPLC calibration curve.

o HPLC Analysis:

o Prepare a series of standard solutions of Boc-D-Asp(OBzl)-OH of known concentrations
in the solvent.

o Generate a calibration curve by injecting the standard solutions into the HPLC and plotting
the peak area against concentration.

o Inject the diluted sample of the saturated solution and determine its concentration from the
calibration curve.

» Calculation of Solubility:

o Calculate the concentration of the saturated solution by multiplying the concentration of
the diluted sample by the dilution factor.

o Express the solubility in the desired units (e.g., mg/mL or g/L).

Visualization of Experimental Workflow
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The following diagram illustrates the workflow for determining the solubility of Boc-D-
Asp(OBzl)-OH.

Experimental Workflow for Solubility Determination
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Caption: Workflow for determining the solubility of Boc-D-Asp(OBzl)-OH.
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Role in Peptide Synthesis

Boc-D-Asp(OBzl)-OH is a standard building block for the incorporation of D-aspartic acid
residues in Boc-based solid-phase peptide synthesis (SPPS). The workflow for its utilization in

SPPS is outlined below.
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Workflow for Boc-D-Asp(OBzl)-OH in SPPS
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Caption: General workflow for the use of Boc-D-Asp(OBzl)-OH in SPPS.
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This guide provides a foundational understanding of the solubility characteristics of Boc-D-
Asp(OBzl)-OH. For critical applications, it is imperative to perform experimental validation of
solubility in the specific solvent systems and conditions employed in your research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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